BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Chemical Properties
and Applications of Fast Red ITR

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction

Fast Red ITR, also known by its Colour Index name C.I. Azoic Diazo Component 42, is a
versatile organic compound widely utilized as a chromogen in various histological and
immunohistochemical (IHC) staining protocols.[1][2] Its primary application lies in the detection
of alkaline phosphatase (AP) activity, where it forms a distinct, stable red precipitate at the site
of enzymatic action, enabling the visualization of specific cells or tissues.[1][2][3] This technical
guide provides an in-depth overview of the chemical properties of Fast Red ITR, detailed
experimental protocols for their determination, and a visualization of its application in a typical
IHC workflow.

Chemical and Physical Properties

Fast Red ITR is chemically identified as 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide.
[1][4] Its fundamental properties are summarized in the tables below for easy reference and
comparison.

Table 1: General Chemical Properties of Fast Red ITR
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Property Value Reference
CAS Number 97-35-8 [1112]1[5]
Molecular Formula C11H18N203S [11[2][5]
Molecular Weight 258.34 g/mol [11[2][5]
Fast Red ITR Base, Azoic
Diazo Component 42, N1,N1-
Synonyms _ [1][4]
Diethyl-4-
methoxymetanilamide
Colour Index 37150 [5]

Table 2: Physical Propertijes of Fast Red ITR

Property Value Reference
White to light yellow to light
Appearance [1]
orange powder/crystal
Melting Point 102-107 °C [1][5]
Solubility
in Water 1 mg/mL [5]
] 10 mg/mL (dark red-brown
in Ethanol [5]

solution)

in Chloroform:Methanol (1:1)

1%

[5]

Spectral Data

Amax ~226 nm

[5]

Storage

Room temperature

[1]5]

Experimental Protocols

Detailed methodologies for the determination of key chemical and physical properties of Fast

Red ITR are provided below. These are general standard laboratory procedures applicable to

solid organic compounds.
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Determination of Melting Point (Capillary Method)

This protocol outlines the standard procedure for determining the melting point range of a solid

organic compound like Fast Red ITR using a melting point apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Fast Red ITR sample (powdered)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: Ensure the Fast Red ITR sample is completely dry and in a fine
powdered form. If necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard
surface to pack the solid down. The packed sample should be approximately 2-3 mm in
height.

Instrument Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid
heating run (10-20 °C/minute) to get a rough estimate.

Accurate Determination: For an accurate measurement, set the heating rate to a slow and
steady 1-2 °C per minute. Start heating from a temperature approximately 10-15 °C below
the expected melting point.
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o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the last solid crystal melts (the end of the melting range).

e Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete melting.

Determination of Solubility

This protocol describes a general method to determine the solubility of a solid compound in a
given solvent at a specific temperature.

Materials:

o Fast Red ITR sample

o Selected solvent (e.g., water, ethanol)

e Test tubes or small flasks with stoppers

e Analytical balance

e Volumetric flasks and pipettes

o Constant temperature water bath or incubator
e Magnetic stirrer and stir bars (optional)

« Filtration apparatus (e.g., syringe filter)

o UV-Vis spectrophotometer or other suitable analytical instrument
Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of Fast Red ITR to a known volume of the solvent in a test tube or
flask.
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o Seal the container and place it in a constant temperature bath (e.g., 25 °C).

o Agitate the mixture for a prolonged period (e.g., 24 hours) to ensure equilibrium is
reached. A magnetic stirrer can be used for this purpose.

e Separation of Undissolved Solid:

o Allow the mixture to stand in the constant temperature bath for a few hours to let the
excess solid settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pipette, ensuring no solid particles are transferred. Alternatively, filter the solution using a
syringe filter pre-equilibrated to the same temperature.

e Quantification of Dissolved Solute:

o Accurately dilute the collected saturated solution to a concentration that falls within the
linear range of a pre-established calibration curve.

o Measure the concentration of Fast Red ITR in the diluted solution using a suitable
analytical method, such as UV-Vis spectrophotometry at its Amax.

» Calculation of Solubility:

o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o Express the solubility in appropriate units, such as mg/mL or g/100 mL.

Application in Immunohistochemistry

Fast Red ITR is a key reagent in immunohistochemistry for the detection of alkaline
phosphatase. The following diagram illustrates the general workflow of an IHC experiment
utilizing Fast Red ITR as the chromogen.
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Immunohistochemistry workflow using Fast Red ITR.
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Safety and Handling

Fast Red ITR should be handled with appropriate laboratory safety precautions. It is advisable
to consult the Material Safety Data Sheet (MSDS) for detailed information on potential hazards,
handling, storage, and disposal. In general, it should be stored in a cool, dry, and well-
ventilated area.[2] Personal protective equipment, including gloves and safety glasses, should
be worn when handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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